N-(4-ethylphenyl)-2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[6-(2-methylpropyl)-5,7-dioxo-[1,2]thiazolo[4,3-d]pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C19H22N4O3S/c1-4-13-5-7-14(8-6-13)20-16(24)10-22-15-11-27-21-17(15)18(25)23(19(22)26)9-12(2)3/h5-8,11-12H,4,9-10H2,1-3H3,(H,20,24)
• InChI Key: NEVQYWOOPAYFEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3=CSN=C3C(=O)N(C2=O)CC(C)C
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol
• CAS No.: 1251620-09-3

Description

N-(4-ethylphenyl)-2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)acetamide is a useful research compound. Its molecular formula is C19H22N4O3S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging with PET

One study involves the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET. This compound belongs to a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, highlighting the utility of pyrimidine derivatives in developing diagnostic tools for neuroimaging and potentially offering insights into the application of similar compounds in radiopharmacy and diagnostic research (Dollé et al., 2008).

Antimicrobial and Antitumor Agents

Another area of application is the development of antitumor and antimicrobial agents. Research has shown that triazolo[4,3-a]pyrimidines and related heterocycles incorporating a thiadiazole moiety exhibit insecticidal and antimicrobial properties against various pathogens, including the cotton leafworm, Spodoptera littoralis. This suggests that pyrimidine derivatives can be synthesized with specific functional groups to target biological pathways in pests and pathogens, offering potential in pesticide and antimicrobial drug development (Fadda et al., 2017).

Chemical Synthesis and Structural Studies

Research into the chemical synthesis and structural elucidation of novel pyrimidine derivatives, including [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones, highlights the versatility of these compounds in generating a wide array of heterocyclic structures with potential biological activities. These studies are crucial for understanding the chemical properties and reactivity of pyrimidine derivatives, paving the way for their application in drug design and development (Gomha et al., 2018).

Anticancer Research

Additionally, pyrimidine derivatives have been synthesized and evaluated for their antitumor activity, with certain compounds showing significant potency against human cancer cell lines. This indicates the potential of pyrimidine-based compounds in the development of new anticancer therapies, focusing on their ability to modulate cell growth and induce apoptosis in cancer cells (Hafez & El-Gazzar, 2017).